Cas no 13653-18-4 (phenyl 3-aminobenzenesulfonate)
13653-18-4 structure
Product Name:phenyl 3-aminobenzenesulfonate
CAS No:13653-18-4
MF:C12H11NO3S
MW:249.285641908646
CID:1246968
PubChem ID:83634
Update Time:2025-04-20
phenyl 3-aminobenzenesulfonate Chemical and Physical Properties
Names and Identifiers
-
- phenyl 3-aminobenzenesulfonate
- benzenesulfonic acid, 3-amino-, phenyl ester
- 3-Aminobenzenesulfonic acid phenyl ester
- PHENYL 3-AMINOBENZENESULPHONATE
- SCHEMBL9116912
- CHJVFEINHNDFKC-UHFFFAOYSA-N
- DTXSID9065570
- 13653-18-4
-
- Inchi: 1S/C12H11NO3S/c13-10-5-4-8-12(9-10)17(14,15)16-11-6-2-1-3-7-11/h1-9H,13H2
- InChI Key: CHJVFEINHNDFKC-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C=1)N)(=O)(=O)OC1C=CC=CC=1
Computed Properties
- Exact Mass: 249.04603
- Monoisotopic Mass: 249.04596439g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- PSA: 69.39
phenyl 3-aminobenzenesulfonate Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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